Cas no 824409-69-0 (Piperazine, 1-[(1,3-dihydroxy-9-acridinyl)carbonyl]-4-pyrazinyl-)

• Product name: Piperazine, 1-[(1,3-dihydroxy-9-acridinyl)carbonyl]-4-pyrazinyl-
• CAS No: 824409-69-0
• MF: C₂₂H₁₉N₅O₃
• MW: 401.417964220047
• CID: 691266
• PubChem ID: 135430154

Piperazine, 1-[(1,3-dihydroxy-9-acridinyl)carbonyl]-4-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(1,3-dihydroxy-9-acridinyl)carbonyl]-4-pyrazinyl-
• 1-hydroxy-9-(4-pyrazin-2-ylpiperazine-1-carbonyl)-10H-acridin-3-one
• 824409-69-0
• SCHEMBL6480233
• DTXSID00466369

• Inchi： InChI=1S/C22H19N5O3/c28-14-11-17-21(18(29)12-14)20(15-3-1-2-4-16(15)25-17)22(30)27-9-7-26(8-10-27)19-13-23-5-6-24-19/h1-6,11-13,28-29H,7-10H2
• InChI Key： RLPCWKZXSPOWIH-UHFFFAOYSA-N
• SMILES： C1CN(CCN1C2=NC=CN=C2)C(=O)C3=C4C(=CC(=CC4=NC5=CC=CC=C53)O)O

Computed Properties

• Exact Mass: 401.14878949g/mol
• Monoisotopic Mass: 401.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų